Cas no 20688-05-5 (Ethyl 2-methyl-4-oxotetrahydrothiophene-3-carboxylate)

• Product Name: Ethyl 2-methyl-4-oxotetrahydrothiophene-3-carboxylate
• CAS No: 20688-05-5
• MF: C₈H₁₂O₃S
• MW: 188.244081497192
• CID: 2840779
• PubChem ID: 10375221
• Update Time: 2025-06-30

Ethyl 2-methyl-4-oxotetrahydrothiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 20688-05-5
• ETHYL 2-METHYL-4-OXOTETRAHYDROTHIOPHENE-3-CARBOXYLATE
• DTXSID00438869
• ETHYL2-METHYL-4-OXOTETRAHYDROTHIOPHENE-3-CARBOXYLATE
• SCHEMBL11822502
• AGN-PC-0N3F06
• Ethyl 2-methyl-4-oxotetrahydrothiophene-3-carboxylate

• MDL： MFCD19704134
• Inchi： 1S/C8H12O3S/c1-3-11-8(10)7-5(2)12-4-6(7)9/h5,7H,3-4H2,1-2H3
• InChI Key： OBSIYBMTDOHLNJ-UHFFFAOYSA-N
• SMILES： S1CC(C(C(=O)OCC)C1C)=O

Computed Properties

• Exact Mass: 188.05071541Da
• Monoisotopic Mass: 188.05071541Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 68.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds

Additional information on Ethyl 2-methyl-4-oxotetrahydrothiophene-3-carboxylate

Ethyl 2-methyl-4-oxotetrahydrothiophene-3-carboxylate (CAS No. 20688-05-5): An Overview of Its Structure, Properties, and Applications

Ethyl 2-methyl-4-oxotetrahydrothiophene-3-carboxylate (CAS No. 20688-05-5) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound belongs to the class of tetrahydrothiophenes and features a five-membered ring with a sulfur atom and a ketone group, making it an interesting subject for both academic research and industrial development.

The molecular formula of Ethyl 2-methyl-4-oxotetrahydrothiophene-3-carboxylate is C₉H₁₂O₃S, and its molecular weight is approximately 196.25 g/mol. The compound can be synthesized through a series of well-documented chemical reactions, including the condensation of ethyl acrylate with 2-methyltetrahydrothiophenone in the presence of a suitable catalyst. The resulting product is a colorless liquid with a characteristic odor and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane.

In terms of its physical properties, Ethyl 2-methyl-4-oxotetrahydrothiophene-3-carboxylate has a boiling point of around 180°C at atmospheric pressure and a melting point of approximately -30°C. It exhibits moderate stability under standard laboratory conditions but can undergo degradation when exposed to strong acids or bases. The compound's stability can be enhanced by storing it in a cool, dry place away from direct sunlight and reactive chemicals.

The chemical structure of Ethyl 2-methyl-4-oxotetrahydrothiophene-3-carboxylate plays a crucial role in its reactivity and potential applications. The presence of the ketone group (C=O) makes it an excellent substrate for various chemical transformations, such as nucleophilic addition reactions, reduction reactions, and condensation reactions. These properties make it a valuable intermediate in the synthesis of more complex molecules, particularly those used in pharmaceuticals and fine chemicals.

Recent studies have explored the biological activity of Ethyl 2-methyl-4-oxotetrahydrothiophene-3-carboxylate and its derivatives. For instance, research published in the *Journal of Medicinal Chemistry* has shown that certain derivatives of this compound exhibit potent anti-inflammatory properties, making them promising candidates for the development of new drugs to treat inflammatory diseases. Additionally, studies in *Organic Letters* have demonstrated that Ethyl 2-methyl-4-oxotetrahydrothiophene-3-carboxylate can be used as a building block for the synthesis of novel antiviral agents with high efficacy against several viral strains.

In the field of materials science, Ethyl 2-methyl-4-oxotetrahydrothiophene-3-carboxylate has been investigated for its potential use in the development of advanced polymers and coatings. Its unique combination of functional groups allows it to participate in polymerization reactions, leading to the formation of materials with improved mechanical properties and thermal stability. Research published in *Macromolecules* has highlighted the use of this compound as a monomer for the synthesis of copolymers with tunable properties suitable for various applications, including biomedical devices and electronic components.

The environmental impact of Ethyl 2-methyl-4-oxotetrahydrothiophene-3-carboxylate is another area of active research. Studies have shown that this compound can be biodegraded by certain microorganisms under aerobic conditions, suggesting that it may have a lower environmental impact compared to some other organic compounds. However, further research is needed to fully understand its behavior in different environmental settings and to develop strategies for its safe disposal.

In conclusion, Ethyl 2-methyl-4-oxotetrahydrothiophene-3-carboxylate (CAS No. 20688-05-5) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and reactivity make it an attractive target for both academic research and industrial development. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in various scientific and technological fields.